Cas no 226548-31-8 (3,3,4,4-Tetramethylcyclopentanamine)

• Product Name: 3,3,4,4-Tetramethylcyclopentanamine
• CAS No: 226548-31-8
• MF: C₉H₁₉N
• MW: 141.2538626194
• MDL: MFCD19205424
• CID: 4641610
• Update Time: 2025-06-12

3,3,4,4-Tetramethylcyclopentanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 3,3,4,4-tetramethyl
• 3,3,4,4-Tetramethylcyclopentanamine

• MDL： MFCD19205424
• Inchi： 1S/C9H19N/c1-8(2)5-7(10)6-9(8,3)4/h7H,5-6,10H2,1-4H3
• InChI Key： IJGKODCBRRQBCG-UHFFFAOYSA-N
• SMILES： C1(N)CC(C)(C)C(C)(C)C1

Additional information on 3,3,4,4-Tetramethylcyclopentanamine

Recent Advances in the Study of 3,3,4,4-Tetramethylcyclopentanamine (CAS: 226548-31-8)

The compound 3,3,4,4-Tetramethylcyclopentanamine (CAS: 226548-31-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological activities, and potential clinical implications.

Recent studies have highlighted the role of 3,3,4,4-Tetramethylcyclopentanamine as a key intermediate in the synthesis of novel bioactive molecules. Its rigid cyclopentane backbone and tetramethyl substitution pattern contribute to its stability and selectivity, making it an attractive candidate for drug development. Researchers have successfully utilized this compound in the design of ligands targeting central nervous system (CNS) receptors, particularly those involved in neurodegenerative disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 3,3,4,4-Tetramethylcyclopentanamine derivatives as potent modulators of dopamine receptors. The study employed advanced computational modeling and in vitro assays to elucidate the compound's binding affinity and selectivity. These findings open new avenues for the development of treatments for Parkinson's disease and other dopamine-related disorders.

Another significant development involves the application of 3,3,4,4-Tetramethylcyclopentanamine in the synthesis of novel antimicrobial agents. Research conducted at leading pharmaceutical institutions has shown that derivatives of this compound exhibit broad-spectrum activity against drug-resistant bacterial strains. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a promising target for overcoming antibiotic resistance.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 3,3,4,4-Tetramethylcyclopentanamine. A team at MIT developed a novel catalytic asymmetric synthesis method that significantly improves yield and enantiomeric purity. This breakthrough addresses previous challenges in large-scale production and could facilitate broader application of the compound in pharmaceutical manufacturing.

Looking ahead, researchers are particularly excited about the potential of 3,3,4,4-Tetramethylcyclopentanamine in the emerging field of targeted drug delivery. Preliminary studies suggest that the compound's unique physicochemical properties make it an ideal candidate for conjugation with nanoparticle carriers, potentially enabling more precise and effective treatment of various diseases.

In conclusion, the growing body of research on 3,3,4,4-Tetramethylcyclopentanamine (CAS: 226548-31-8) underscores its importance as a versatile building block in medicinal chemistry and its potential as a therapeutic agent in multiple disease areas. Continued investigation into its pharmacological properties and clinical applications is warranted to fully realize its therapeutic potential.